![molecular formula C16H11BrN4OS B279373 3-(4-Bromophenyl)-6-(3-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B279373.png)
3-(4-Bromophenyl)-6-(3-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(4-Bromophenyl)-6-(3-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, also known as BPTT, is a heterocyclic compound that has been widely studied for its potential use as a therapeutic agent. BPTT belongs to the class of triazolo-thiadiazoles, which have been shown to exhibit a range of pharmacological activities, including anticancer, antiviral, and antibacterial effects. In
Mechanism of Action
The mechanism of action of 3-(4-Bromophenyl)-6-(3-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood, but studies suggest that it may act by inhibiting the activity of enzymes involved in cancer cell proliferation and viral replication. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. In addition to its anticancer, antiviral, and antibacterial effects, this compound has been shown to have antioxidant and anti-inflammatory activity. This compound has also been shown to inhibit the growth of blood vessels, which is important for the development and progression of cancer.
Advantages and Limitations for Lab Experiments
One of the advantages of 3-(4-Bromophenyl)-6-(3-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is that it exhibits potent anticancer activity against a range of cancer cell lines. However, one of the limitations of this compound is that it has poor solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for research on 3-(4-Bromophenyl)-6-(3-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of research is to investigate the potential use of this compound as a therapeutic agent for other diseases, such as viral infections and bacterial infections. Another area of research is to develop novel formulations of this compound that improve its solubility and bioavailability. Additionally, further research is needed to fully understand the mechanism of action of this compound and its biochemical and physiological effects.
Synthesis Methods
The synthesis of 3-(4-Bromophenyl)-6-(3-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 4-bromobenzaldehyde with 3-methoxyphenylhydrazine in the presence of sulfuric acid, followed by the addition of thiourea and sodium hydroxide. The resulting product is then subjected to cyclization with triethylorthoformate and acetic anhydride. The final product is obtained after purification by column chromatography.
Scientific Research Applications
3-(4-Bromophenyl)-6-(3-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been the subject of extensive research due to its potential use as a therapeutic agent. Studies have shown that this compound exhibits anticancer activity against various cancer cell lines, including breast, lung, and prostate cancer cells. This compound has also been shown to have antiviral activity against the hepatitis C virus and antibacterial activity against Staphylococcus aureus.
properties
Molecular Formula |
C16H11BrN4OS |
---|---|
Molecular Weight |
387.3 g/mol |
IUPAC Name |
3-(4-bromophenyl)-6-(3-methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C16H11BrN4OS/c1-22-13-4-2-3-11(9-13)15-20-21-14(18-19-16(21)23-15)10-5-7-12(17)8-6-10/h2-9H,1H3 |
InChI Key |
UWLQRCMPBAXYLJ-UHFFFAOYSA-N |
SMILES |
COC1=CC=CC(=C1)C2=NN3C(=NN=C3S2)C4=CC=C(C=C4)Br |
Canonical SMILES |
COC1=CC=CC(=C1)C2=NN3C(=NN=C3S2)C4=CC=C(C=C4)Br |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.